![molecular formula C11H17NO4 B6223016 (1R,4S,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid CAS No. 1256914-29-0](/img/no-structure.png)
(1R,4S,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid
Overview
Description
(1R,4S,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid, commonly known as TBAC, is an organic compound with a wide range of applications in the scientific research field. It is a cyclic carboxylic acid that has been widely used for the synthesis of various compounds, as well as for its biochemical and physiological effects. TBAC has been used in various lab experiments, including the synthesis of peptides, the synthesis of nitriles, and the synthesis of polymers.
Mechanism of Action
TBAC is an organic compound that acts as a nucleophile, meaning it can react with electrophiles to form covalent bonds. TBAC reacts with electrophiles, such as carbon dioxide, to form a carboxylate anion, which is then protonated to form the final product, TBAC. This mechanism of action is essential for the synthesis of various organic compounds.
Biochemical and Physiological Effects
TBAC has been found to have a wide range of biochemical and physiological effects. TBAC has been found to be a potent inhibitor of cytochrome P450 enzymes, which are important for the metabolism of drugs and toxins. TBAC has also been found to be an effective antioxidant, as it can scavenge reactive oxygen species and protect cells from oxidative damage. In addition, TBAC has been found to have anti-inflammatory and anti-cancer properties, making it a promising compound for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
The use of TBAC in lab experiments has several advantages. TBAC is a simple, efficient, and cost-effective reagent for the synthesis of various organic compounds. In addition, TBAC is non-toxic and has a low environmental impact, which makes it a safe and eco-friendly reagent for lab experiments. However, there are some limitations to the use of TBAC in lab experiments. TBAC is a relatively unstable compound and can decompose under certain conditions, which can lead to the formation of by-products that may interfere with the synthesis of the desired compound. In addition, TBAC is flammable, so it should be handled with care.
Future Directions
The use of TBAC in the scientific research field is expected to continue to expand in the future. TBAC has already been used in the synthesis of various organic compounds, but its potential applications are still being explored. For example, TBAC could be used in the synthesis of new drugs, as it has been found to have anti-inflammatory and anti-cancer properties. In addition, TBAC could be used in the synthesis of new materials, such as polymers and nanomaterials, which could be used in a variety of applications. Finally, TBAC could be used in the development of new catalysts, which could be used to improve the efficiency of various chemical reactions.
Synthesis Methods
TBAC is synthesized through a two-step procedure, involving the reaction of tert-butyl bromide with 2-azabicyclo[2.1.1]hexane-5-carboxylic acid in the presence of a base. The reaction of tert-butyl bromide with 2-azabicyclo[2.1.1]hexane-5-carboxylic acid produces a tert-butoxycarbonyl intermediate, which is then reacted with a base to form the final product, TBAC. This synthesis method is simple, efficient, and cost-effective, making it a popular choice for lab experiments.
Scientific Research Applications
TBAC has been widely used in various scientific research applications, such as the synthesis of peptides, the synthesis of nitriles, and the synthesis of polymers. TBAC has also been used in the synthesis of heterocyclic compounds, such as pyridines and quinolines. TBAC has been found to be a useful reagent for the synthesis of organic compounds, as it is easily accessible and cost-effective.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,4S,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid involves the protection of the amine group, followed by the formation of the bicyclic ring system and subsequent deprotection of the amine and carboxylic acid groups.", "Starting Materials": [ "2-aminocyclohexanone", "tert-butyl chloroformate", "sodium bicarbonate", "tert-butanol", "acetic acid", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate in the presence of sodium bicarbonate and tert-butanol to yield tert-butyl carbamate", "Reduction of the ketone group with sodium borohydride in acetic acid to yield (1R)-2-amino-cyclohexanol", "Formation of the bicyclic ring system by treatment of (1R)-2-amino-cyclohexanol with hydrochloric acid to yield (1R,4S,5S)-2-aminobicyclo[2.1.1]hexane", "Protection of the amine group with tert-butoxy carbonyl chloride in the presence of sodium bicarbonate and tert-butanol to yield (1R,4S,5S)-2-[(tert-butoxy)carbonyl]-2-aminobicyclo[2.1.1]hexane", "Deprotection of the tert-butoxy group with hydrochloric acid to yield (1R,4S,5S)-2-aminobicyclo[2.1.1]hexane-5-carboxylic acid", "Protection of the carboxylic acid group with tert-butyl chloroformate in the presence of sodium bicarbonate and tert-butanol to yield (1R,4S,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid" ] } | |
CAS RN |
1256914-29-0 |
Product Name |
(1R,4S,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid |
Molecular Formula |
C11H17NO4 |
Molecular Weight |
227.3 |
Purity |
95 |
Origin of Product |
United States |
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